Cas no 2649077-31-4 (5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene)

5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene is a versatile aromatic compound featuring reactive functional groups, including an isocyanate and bromo-fluoro substitution. The isocyanatomethyl group enables efficient cross-linking in polymer synthesis, while the bromo and fluoro substituents enhance reactivity in nucleophilic aromatic substitution and metal-catalyzed coupling reactions. The methoxy group further modulates electronic properties, making this compound valuable in pharmaceutical and agrochemical intermediates. Its structural features allow precise functionalization, facilitating the development of complex molecular architectures. Suitable for controlled derivatization, this compound is particularly useful in medicinal chemistry and material science applications requiring tailored reactivity and stability.
5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene structure
2649077-31-4 structure
Product Name:5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene
CAS No:2649077-31-4
MF:C9H7BrFNO2
MW:260.05978512764
CID:5887339
PubChem ID:165644204
Update Time:2025-06-15

5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene
    • EN300-1924742
    • 2649077-31-4
    • 5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene
    • Inchi: 1S/C9H7BrFNO2/c1-14-9-3-6(10)2-8(11)7(9)4-12-5-13/h2-3H,4H2,1H3
    • InChI Key: QYIIEIZSTRHRFQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(CN=C=O)=C(C=1)OC)F

Computed Properties

  • Exact Mass: 258.96442g/mol
  • Monoisotopic Mass: 258.96442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.7Ų

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Additional information on 5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene

Introduction to 5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene (CAS No. 2649077-31-4)

5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene, a compound with the chemical formula C₈H₅BrFNO₂, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 2649077-31-4, has garnered significant attention due to its potential applications in the synthesis of various biologically active molecules. The structural features of this benzene derivative, particularly the presence of a 5-bromo substituent, a 1-fluoro group, and an isocyanatomethyl side chain, make it an intriguing candidate for further exploration in medicinal chemistry.

The 3-methoxy moiety in the molecule further enhances its reactivity, allowing for a wide range of chemical transformations that can be exploited in drug discovery efforts. Recent studies have highlighted the importance of such multifunctional intermediates in the development of novel therapeutic agents. The combination of halogen atoms and functional groups like methoxy and isocyanato provides a rich platform for structural diversification, which is crucial for optimizing pharmacological properties.

In the context of modern pharmaceutical research, the demand for high-quality intermediates has never been greater. The compound 5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene fits well into this demand, offering researchers a robust scaffold for designing new molecules. The isocyanatomethyl group, in particular, is known for its ability to participate in various reactions such as nucleophilic addition and condensation reactions, making it a valuable tool in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been employed to introduce the desired functional groups with high precision. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential as building blocks for drugs targeting various diseases. For instance, modifications at the 5-bromo and 1-fluoro positions can influence metabolic stability and binding affinity to biological targets. The methoxy group also plays a critical role in modulating pharmacokinetic properties, ensuring that the final drug candidate exhibits optimal bioavailability and efficacy.

The agrochemical sector has also explored the use of 5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene as a precursor for developing new pesticides and herbicides. The structural complexity of this compound allows for the creation of molecules with specific modes of action against pests and weeds. By leveraging its reactive sites, chemists can design compounds that are both effective and environmentally friendly.

In conclusion, 5-Bromo-1-fluoro-2-(isocyanatomethyl)-3-methoxybenzene (CAS No. 2649077-31-4) represents a significant advancement in the field of chemical synthesis. Its unique structural features and reactivity make it an invaluable asset for researchers working on pharmaceuticals and agrochemicals. As synthetic techniques continue to evolve, the potential applications of this compound are expected to expand even further, contributing to the development of innovative solutions for global health and agricultural challenges.

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